Cas no 2138300-40-8 (STING agonist-4)

• Product Name: STING agonist-4
• CAS No: 2138300-40-8
• MF: C₃₄H₃₈N₁₂O₄
• MW: 678.7435
• CID: 4741371
• PubChem ID: 132000066
• Update Time: 2025-06-30

STING agonist-4 Chemical and Physical Properties

Names and Identifiers

• STING agonist-4
• 1,1'-(butane-1,4-diyl)bis{2-[(1-ethyl-3-methyl-1H-pyrazole-5-carbonyl)amino]-1H-benzimidazole-5-carboxamide}
• STING agonist 2
• GTPL10127
• STING agonist diABZI compound 2
• 1-{4-[5-carbamoyl-2-(1-ethyl-3-methyl-1H-pyrazole-5-amido)-1H-1,3-benzodiazol-1-yl]butyl}-2-(1-ethyl-3-methyl-1H-pyrazole-5-amido)-1H-1,3-benzodiazole-5-carboxamide
• HG4
• diABZI STING agonist-2
• DA-67795
• EX-A7825
• MS-31087
• CHEMBL4440744
• 2138300-40-8
• STING agonist-4?
• HY-123943
• 1,1'-(1,4-butanediyl)bis[2-[[(1-ethyl-3-methyl-1H-pyrazol-5-yl)carbonyl]amino]-1H-benzimidazole-5-carboxamide
• SCHEMBL19451739
• (2E,2'E)-1,1'-(butane-1,4-diyl)bis(2-((1-ethyl-3-methyl-1H-pyrazole-5-carbonyl)imino)-2,3-dihydro-1H-benzo[d]imidazole-5-carboxamide)
• AKOS040739219
• 1-[4-[5-carbamoyl-2-[(2-ethyl-5-methylpyrazole-3-carbonyl)amino]benzimidazol-1-yl]butyl]-2-[(2-ethyl-5-methylpyrazole-3-carbonyl)amino]benzimidazole-5-carboxamide
• CS-0087594
• BDBM50509049

• Inchi： 1S/C34H38N12O4/c1-5-45-27(15-19(3)41-45)31(49)39-33-37-23-17-21(29(35)47)9-11-25(23)43(33)13-7-8-14-44-26-12-10-22(30(36)48)18-24(26)38-34(44)40-32(50)28-16-20(4)42-46(28)6-2/h9-12,15-18H,5-8,13-14H2,1-4H3,(H2,35,47)(H2,36,48)(H,37,39,49)(H,38,40,50)
• InChI Key： ICZSAXDKFXTSGL-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C(C([H])([H])[H])=NN1C([H])([H])C([H])([H])[H])N([H])C1=NC2C([H])=C(C(N([H])[H])=O)C([H])=C([H])C=2N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C(N([H])C(C2=C([H])C(C([H])([H])[H])=NN2C([H])([H])C([H])([H])[H])=O)=NC2C([H])=C(C(N([H])[H])=O)C([H])=C([H])C1=2

Computed Properties

• Exact Mass: 678.313898g/mol
• Monoisotopic Mass: 678.313898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 13
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216
• Molecular Weight: 678.7g/mol
• XLogP3: 2

Additional information on STING agonist-4

Comprehensive Overview of STING agonist-4 (CAS No. 2138300-40-8): Mechanism, Applications, and Research Insights

The STING agonist-4 (CAS No. 2138300-40-8) is a cutting-edge small molecule compound designed to target the STimulator of INterferon Genes (STING) pathway, a critical component of the innate immune system. With growing interest in immunotherapy and cancer research, STING agonists have emerged as a focal point for drug development. This compound, in particular, has garnered attention due to its potential to modulate immune responses, making it a promising candidate for oncology therapeutics and infectious disease research.

Recent studies highlight the role of STING agonist-4 in activating dendritic cells and enhancing T-cell infiltration into tumors, a mechanism that aligns with the rising demand for immune checkpoint inhibitors and combination therapies. Researchers are increasingly exploring its synergy with PD-1/PD-L1 inhibitors, a hot topic in cancer immunotherapy. The compound’s unique chemical structure (CAS No. 2138300-40-8) allows for selective activation of the STING pathway, minimizing off-target effects—a key concern in drug development.

Beyond oncology, STING agonist-4 is being investigated for its potential in viral infections, particularly in the context of COVID-19 and emerging pathogens. The pandemic has accelerated research into innate immune modulators, and this compound’s ability to induce type I interferon production positions it as a versatile tool. Its applications extend to vaccine adjuvants, where it could enhance efficacy by stimulating robust immune responses.

From a technical standpoint, STING agonist-4 exhibits favorable pharmacokinetic properties, including oral bioavailability and tissue penetration, addressing a common limitation of earlier STING agonists. These attributes make it a preferred choice for preclinical studies, as reflected in the surge of publications referencing CAS No. 2138300-40-8. The compound’s stability and solubility profile further support its translational potential.

The growing demand for personalized medicine and targeted therapies has amplified interest in STING agonist-4. Clinicians and researchers frequently search for terms like "STING agonist clinical trials", "STING pathway inhibitors", and "best STING agonists for cancer", underscoring its relevance. Additionally, its role in autoimmune disease modulation is under exploration, offering a dual therapeutic avenue.

In summary, STING agonist-4 (CAS No. 2138300-40-8) represents a pivotal advancement in immunopharmacology. Its multifaceted applications—from oncology to infectious diseases—coupled with its mechanistic elegance, position it as a cornerstone of modern drug discovery. As research progresses, this compound is poised to redefine therapeutic strategies in an era increasingly dominated by immune-centric approaches.